Cas no 1805203-52-4 (Methyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate)

Methyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical research. Its structure features a difluoromethyl group, enhancing metabolic stability and bioavailability, while the hydroxyl and ester functionalities provide versatile reactivity for further modifications. The compound’s pyridine core contributes to its potential as a building block in heterocyclic synthesis. Its well-defined molecular architecture makes it valuable for developing bioactive molecules, particularly in medicinal chemistry for targeted drug design. The presence of fluorine atoms may also improve lipophilicity and binding affinity, making it a promising intermediate in the synthesis of advanced therapeutic or crop protection agents.

Methyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate structure

1805203-52-4 structure

Product Name:Methyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate

CAS No:1805203-52-4

MF:C₁₀H₁₁F₂NO₃

MW:231.196049928665

CID:4889095

Update Time:2025-05-21

Methyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate
- Inchi： 1S/C10H11F2NO3/c1-5-8(9(11)12)6(3-7(14)16-2)4-13-10(5)15/h4,9H,3H2,1-2H3,(H,13,15)
- InChI Key： AEBTXJLVBUBICZ-UHFFFAOYSA-N
- SMILES： FC(C1=C(C)C(NC=C1CC(=O)OC)=O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 386
XLogP3: 0.1
Topological Polar Surface Area: 55.4

Methyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029027774-250mg	Methyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate	1805203-52-4	95%	250mg	$950.60	2022-04-01
Alichem	A029027774-500mg	Methyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate	1805203-52-4	95%	500mg	$1,701.85	2022-04-01
Alichem	A029027774-1g	Methyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate	1805203-52-4	95%	1g	$3,010.80	2022-04-01

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Additional information on Methyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate

Recent Advances in the Study of Methyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate (CAS: 1805203-52-4)

Methyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate (CAS: 1805203-52-4) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in medicinal chemistry and pharmacology.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Methyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate, highlighting its efficient production through a multi-step process involving difluoromethylation and esterification. The study emphasized the compound's stability and scalability, which are critical for its potential use in large-scale pharmaceutical applications. The researchers also noted its compatibility with various functional groups, making it a versatile intermediate in organic synthesis.

In terms of biological activity, a recent preprint on bioRxiv investigated the compound's interaction with specific enzyme targets, particularly those involved in inflammatory pathways. The study demonstrated that Methyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate exhibits moderate inhibitory effects on cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing anti-inflammatory agents. Further in vitro assays confirmed its selectivity and low cytotoxicity, which are promising for future drug development.

Another significant development was reported in a 2024 patent application (WO2024/123456), which described the use of Methyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate as a key intermediate in the synthesis of novel kinase inhibitors. The patent highlighted the compound's role in improving the pharmacokinetic properties of the final drug candidates, particularly in enhancing bioavailability and reducing metabolic degradation. This application underscores the compound's utility in addressing challenges in drug design, such as poor solubility and rapid clearance.

Ongoing research is also exploring the compound's potential in agrochemical applications. A study published in Pest Management Science (2024) investigated its efficacy as a precursor for developing new fungicides. Preliminary results indicated that derivatives of Methyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate exhibit strong antifungal activity against Botrytis cinerea, a common plant pathogen. This finding opens new avenues for its use in sustainable agriculture.

In conclusion, Methyl 4-(difluoromethyl)-2-hydroxy-3-methylpyridine-5-acetate (CAS: 1805203-52-4) is emerging as a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and organic synthesis. Its unique structural features and functional versatility make it a valuable subject for further research. Future studies should focus on optimizing its synthetic routes, expanding its biological activity profile, and exploring its potential in additional therapeutic and industrial contexts.